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Compound of Interest

Compound Name: 2-Bromo-5-fluorobenzonitrile

Cat. No.: B041413

This guide provides essential safety and logistical information for the proper disposal of 2-
Bromo-5-fluorobenzonitrile, tailored for researchers, scientists, and drug development
professionals. Following these procedures is critical to ensure personal safety and
environmental compliance.

Chemical and Hazard Profile

2-Bromo-5-fluorobenzonitrile is a dihalogenated benzonitrile building block used in the
synthesis of materials for OLEDs and active pharmaceutical ingredients.[1] It is classified as an

acute toxin and an irritant. Understanding its properties is the first step toward safe handling
and disposal.
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Property Data Reference
Chemical Formula C7HsBrFN [1112]

CAS Number 57381-39-2 [1][2]
Physical State Solid: Powder/Crystals [2]

Melting Point 92-95 °C [1112]
Hazard Classifications /:)cute Toxicity, Oral (Category [2][3]

Acute Toxicity, Dermal

(Category 4) 21E3]

Acute Toxicity, Inhalation

(Category 4) 23]

Skin Irritation (Category 2) [31[4]

Serious Eye Irritation

(Category 2) 51141

Specific target organ toxicity
(single exposure), Respiratory [4115]
system (Category 3)

Emits toxic fumes of Nitrogen
) oxides (NOx), Hydrogen
Combustion Hazards ] [6]
bromide (HBr), and Hydrogen

fluoride (HF) in a fire.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the safe disposal of 2-Bromo-
5-fluorobenzonitrile.
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4 Preparation & Handling R

Assess Waste
(Contaminated vs. Unused)

Wear Required PPE
- Gloves

- Safety Glasses
- Lab Coat

Work in a Well-Ventilated Area
(e.g., Fume Hood)

- J

/Containmen, & Labeling\

Place waste in a
suitable, closed container

Label container clearly:
'Hazardous Waste'
'2-Bromo-5-fluorobenzonitrile’

- J

Fi&al Disposal R

Store container in a designated
hazardous waste storage area

Arrange for disposal via an
accredited disposal contractor

Primary Method:
Incineration

Consult Local, State, and
National Regulations

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-Bromo-5-fluorobenzonitrile.
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Operational Disposal Protocol

This protocol provides a step-by-step guide for the safe handling and disposal of 2-Bromo-5-
fluorobenzonitrile waste.

Personal Protective Equipment (PPE)

Before handling the chemical, ensure you are wearing the appropriate PPE to prevent
exposure.[7]

e Hand Protection: Wear chemical-impermeable protective gloves.
o Eye Protection: Use safety glasses with side shields or goggles.
o Skin and Body Protection: Wear a lab coat or other suitable protective clothing.[4][6]

» Respiratory Protection: Handle the solid material in a well-ventilated area, such as a
chemical fume hood, to avoid dust inhalation.[2][7] If ventilation is inadequate or in case of
emergency, a self-contained breathing apparatus must be available.[6]

Handling and Waste Collection

When handling the chemical, avoid all personal contact, including inhalation and ingestion.[7]
» Avoid Dust Formation: Handle the solid carefully to avoid creating dust.[3]

e Waste Segregation: Do not mix 2-Bromo-5-fluorobenzonitrile waste with other
incompatible waste streams.

» Containerization: Place all waste, including contaminated materials (e.g., paper towels,
gloves) and residual product, into a suitable, clearly labeled, and tightly closed container for
disposal.[3][5][7]

Accidental Spill Cleanup

In the event of a spill, follow these emergency procedures:

o Evacuate and Ventilate: Clear the area of personnel and ensure adequate ventilation.[3]
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» Containment: Prevent the spill from entering drains or waterways.[5][7] Contain the spill with
sand, earth, or vermiculite.[7]

o Cleanup: Carefully sweep up the spilled solid, avoiding dust generation.[2] Where practical,
use vacuum equipment for collection.[2]

» Disposal of Cleanup Material: Place all collected material and contaminated absorbents into
a sealed, labeled container for hazardous waste disposal.[7]

o Decontamination: Wash the spill area thoroughly. Decontaminate and launder all protective
clothing before reuse.[7]

Final Disposal Procedure

The disposal of 2-Bromo-5-fluorobenzonitrile must be carried out in accordance with all local,
state, and national regulations.[2][5]

e Engage a Licensed Contractor: The standard and recommended method for disposal is
through an accredited and licensed disposal contractor.[2]

« Incineration: Normal disposal is via incineration.[2] The material should be sent to a licensed
recycler, reclaimer, or incinerator.[2]

» Regulatory Compliance: Chemical waste generators are responsible for correctly classifying
the waste and ensuring disposal methods comply with all applicable hazardous waste
regulations.[5]

o Packaging for Transport: Only completely emptied packaging may be recycled.[2] Otherwise,
the packaging must be disposed of as special waste in compliance with regulations.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b041413#2-bromo-5-fluorobenzonitrile-proper-

disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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